Cas no 918488-43-4 (5-iodo-6-Isoquinolinol)

• Product Name: 5-iodo-6-Isoquinolinol
• CAS No: 918488-43-4
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 2115053
• Update Time: 2023-11-18

5-iodo-6-Isoquinolinol Chemical and Physical Properties

Names and Identifiers

• 5-iodo-6-Isoquinolinol
• 5-iodoisoquinoline-6-ol
• 6-Isoquinolinol, 5-iodo-
• ZKHVWOUYULSAGI-UHFFFAOYSA-N
• CID 136092897

• Inchi： 1S/C9H6INO/c10-9-7-3-4-11-5-6(7)1-2-8(9)12/h1-5,12H
• InChI Key： ZKHVWOUYULSAGI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2C=NC=CC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.974±0.06 g/cm3(Predicted)
• Boiling Point: 334.3±22.0 °C(Predicted)
• pka: 5.16±0.50(Predicted)